Cas no 827031-74-3 (4-Quinazolinamine, N,2-dimethyl-N-4-pyridinyl-)

• Product name: 4-Quinazolinamine, N,2-dimethyl-N-4-pyridinyl-
• CAS No: 827031-74-3
• MF: C₁₅H₁₄N₄
• MW: 250.29846
• CID: 686173
• PubChem ID: 57938814

4-Quinazolinamine, N,2-dimethyl-N-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, N,2-dimethyl-N-4-pyridinyl-
• N,2-dimethyl-N-pyridin-4-ylquinazolin-4-amine
• CHEMBL3905630
• 827031-74-3
• WMKJWNPZMSIKJH-UHFFFAOYSA-N
• DTXSID90728342
• N,2-Dimethyl-N-(pyridin-4-yl)quinazolin-4-amine
• (2-Methyl-quinazolin-4-yl)-(pyridin-4-yl)-methyl-amine
• SCHEMBL3121177

• Inchi： InChI=1S/C15H14N4/c1-11-17-14-6-4-3-5-13(14)15(18-11)19(2)12-7-9-16-10-8-12/h3-10H,1-2H3
• InChI Key： WMKJWNPZMSIKJH-UHFFFAOYSA-N
• SMILES： CC1=NC2=CC=CC=C2C(=N1)N(C)C3=CC=NC=C3

Computed Properties

• Exact Mass: 250.121846464g/mol
• Monoisotopic Mass: 250.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.9Ų